Cas no 21229-61-8 (3-Phospholanone,1-methyl-, 1-oxide)

3-Phospholanone,1-methyl-, 1-oxide structure
21229-61-8 structure
Product Name:3-Phospholanone,1-methyl-, 1-oxide
CAS No:21229-61-8
MF:C5H9O2P
MW:132.097522497177
CID:289636
PubChem ID:279223
Update Time:2025-04-19

3-Phospholanone,1-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Phospholanone,1-methyl-, 1-oxide
    • 1-methyl-1-oxo-1λ<sup>5</sup>-phospholan-3-one
    • 1-Methyl-3-phospholanon-1-oxid
    • 1-Methylphospholan-3-on-1-oxid
    • 1-methylphospholan-3-one 1-oxide
    • AC1L5PR7
    • AC1Q6EUI
    • AG-K-68511
    • AR-1C4740
    • CTK4E6146
    • NSC129545
    • 21229-61-8
    • NSC-129545
    • DTXSID90299345
    • 1-Methyl-1-oxo-1I>>5-phospholan-3-one
    • Inchi: 1S/C5H9O2P/c1-8(7)3-2-5(6)4-8/h2-4H2,1H3
    • InChI Key: NDNSBYNYXIRVSY-UHFFFAOYSA-N
    • SMILES: P1(C)(CC(CC1)=O)=O

Computed Properties

  • Exact Mass: 132.03407
  • Monoisotopic Mass: 132.03401652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm